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Compound of Interest

Dimethyl 2-hydroxy-2-
Compound Name:
methylmalonate

Cat. No.: B13658576

Get Quote

\ J

This guide outlines the proper disposal procedures for Dimethyl 2-hydroxy-2-
methylmalonate (also known as Dimethyl 2-hydroxy-2-methylpropanedioate).

Advisory: This compound is a specialized intermediate. Specific Safety Data Sheets (SDS) are
often conflated with its toxic analog, Dimethyl methylphosphonate. The protocols below are
derived from structural class analysis (Alpha-hydroxy esters) and standard hazardous waste
management practices for organic esters.

Part 1: Chemical Profile & Hazard Identification

Before disposal, you must validate the chemical identity to ensure it is not a more hazardous
phosphorus-containing analog.
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Parameter Technical Specification

Chemical Name Dimethyl 2-hydroxy-2-methylmalonate

Dimethyl methyltartronate; Dimethyl 2-hydroxy-

Synonyms )
2-methylpropanedioate
Rare/Not Widely Listed (Analogous to Diethyl
CAS Number
ester CAS: 58567-05-8)
PubChem CID 119098069
Molecular Formula CéH100s5
Physical State Liquid (Viscous) or Low-Melting Solid

Combustible Liquid (Class [HIA/IIIB); Irritant

Primary Hazards _
(Skin/Eye)

D001 (Ignitable) or Non-RCRA Regulated
Organic (depending on flashpoint)

Waste Code

CRITICAL WARNING: Do NOT confuse this with Dimethyl methylphosphonate (CAS 756-79-6),
which is a Schedule 2 Chemical Weapon Precursor. Verify the structure: This compound

contains Carbon, Hydrogen, and Oxygen only.

Part 2: Pre-Disposal Segregation Protocol

Proper segregation prevents dangerous incompatibility reactions in the waste stream.
e Chemical Incompatibility:

o Strong Oxidizers: Segregate from nitric acid, perchlorates, and peroxides. Esters can form
explosive mixtures with strong oxidizers.
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o Strong Bases/Acids: Segregate from concentrated hydroxides (NaOH) or mineral acids.
Hydrolysis of the ester will generate methanol and malonic acid derivatives, potentially
releasing heat and pressure.

o Waste Stream Classification:
o Stream A (Preferred): Non-Halogenated Organic Solvents (High BTU).

o Stream B: Lab Pack (Small quantities of pure chemical).

Part 3: Disposal Workflow (Decision Tree)

Follow this logic to determine the correct disposal path for your specific situation.
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Waste Source Identification

Physical State?

Solid/Wipes
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Keep in Orig. Bottle

Lab Pack (Overpack Drum) Bulking (Solvent Waste Drum)

Final Fate: High-Temp Incineration

Click to download full resolution via product page

Caption: Operational logic for segregating Dimethyl 2-hydroxy-2-methylmalonate based on
purity and physical state.

Part 4: Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Reagent (Expired/Unused)

¢ Goal: Minimize handling and exposure.
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e Method: Lab Pack (Composite Drum).

o Keep Original Container: Do not empty the bottle. Ensure the cap is tightly sealed with
Parafilm.

o Labeling: Apply a hazardous waste label.
» Constituents: "Dimethyl 2-hydroxy-2-methylmalonate (100%)"
» Hazard Checkbox: "Irritant”, "Combustible".[1]

o Secondary Containment: Place the bottle upright in a vermiculite-lined drum or a
chemically resistant secondary bin until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

e Goal: Safe consolidation with compatible solvents.
o Method: Bulking into Non-Halogenated Solvent Carboy.

o Compatibility Check: Ensure the waste carboy does not contain strong oxidizers or
concentrated acids.[2]

o Transfer: Pour the mixture into the "Non-Halogenated Organic" carboy (typically HDPE).

o Log Entry: Record the volume and approximate concentration on the carboy’s waste log
sheet.

= Entry Example: "500 mL Acetone/Methanol mix with 5% Dimethyl methyltartronate."

Scenario C: Spill Cleanup & Solid Waste

e Goal: Containment and decontamination.[2][3][4][5]
e Protocol:

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.
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o Absorb: Use an inert absorbent (vermiculite, sand, or polypropylene pads). Do not use
sawdust if the chemical is mixed with oxidizers.

o Collect: Scoop absorbed material into a heavy-duty hazardous waste bag (polyethylene).

o Decontaminate: Wipe the surface with a soap/water solution.[1] Place wipes in the same
waste bag.

o Tag: Label as "Solid Debris contaminated with Organic Esters."
Part 5: Regulatory & Compliance Reference
o EPA Waste Code (USA):

o If Flash Point < 60°C (140°F): DOO1 (Ignitable).

o If Flash Point > 60°C: Not federally regulated as RCRA hazardous waste unless it exhibits
toxicity characteristics, but Best Management Practice (BMP) dictates treating it as
hazardous organic waste.

» Disposal Method: Fuel Blending or High-Temperature Incineration. This ensures complete
thermal destruction of the organic ester backbone into COz and Hz20.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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